Cas no 138530-95-7 ((S)-Lansoprazole)
(S)-Lansoprazole structure
Product Name:(S)-Lansoprazole
CAS No:138530-95-7
MF:C16H14N3O2F3S
MW:369.36146
CID:163667
PubChem ID:9578006
Update Time:2025-09-25
(S)-Lansoprazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,2-[(S)-[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-
- (S)-2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- (S)-Lansoprazole
- S-(-)-LANSOPRAZOLE
- (S)-2-[[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methyl]sulfinyl]-1H-benzimidazole
- Levolansoprazole
- AKOS027383932
- Lansoprazole S-Isomer/ Levolansoprazole
- SCHEMBL22366
- SB48823
- 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl]methylsulfinyl]-1H-benzimidazole
- Q27277903
- 2-[(S)-[[3-Methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-1H-benzimidazole
- levolansoprazol
- AC-30441
- TS-08122
- NS00069353
- (-)-Lansoprazole
- levolansoprazolum
- levo-lansoprazole
- 2-[(S)-[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridyl]methylsulfinyl]-1H-benzimidazole
- HY-13662C
- FB55O16184
- 138530-95-7
- (-)-2-((S)-((3-METHYL-4-(2,2,2-TRIFLUOROETHOXY)PYRIDIN-2-YL)METHYL)SULFINYL)-1H-BENZAMIDAZOLE
- LANSOPRAZOLE, (S)-
- CS-0090353
- 2-({[3-methyl-4-(2,2,2-trifluroethoxy)-2-pyridinyl]methyl}- sulfinyl)-1H-benzimidazole
- UNII-FB55O16184
- DA-59686
- Levolansoprazole [INN]
- J-007155
- DTXSID70160706
- (S)-2-(((3-Methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
- DTXCID8083197
-
- MDL: MFCD16294176
- Inchi: InChI=1S/C16H14F3N3O2S/c1-10-13(20-7-6-14(10)24-9-16(17,18)19)8-25(23)15-21-11-4-2-3-5-12(11)22-15/h2-7H,8-9H2,1H3,(H,21,22)/t25-/m0/s1
- InChI Key: MJIHNNLFOKEZEW-VWLOTQADSA-N
- SMILES: O=[S@](C1=NC2=CC=CC=C2N1)CC3=NC=CC(OCC(F)(F)F)=C3C
Computed Properties
- Exact Mass: 369.07600
- Monoisotopic Mass: 369.075882
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 87.1
Experimental Properties
- Density: 1.50±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 60-65°C
- Boiling Point: 555.8±60.0°C at 760 mmHg
- Flash Point: 289.9°C
- Refractive Index: 1.635
- Solubility: Insuluble (6.3E-3 g/L) (25 ºC),
- PSA: 87.08000
- LogP: 4.38090
(S)-Lansoprazole Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Store in freezer, under -20°C
(S)-Lansoprazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133161-1g |
(S)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
138530-95-7 | 95%+ | 1g |
$204 | 2021-08-05 | |
| Chemenu | CM133161-5g |
(S)-2-(((3-methyl-4-(2,2,2-trifluoroethoxy)pyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole |
138530-95-7 | 95%+ | 5g |
$561 | 2021-08-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-1 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 1mg |
¥2733.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-5 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 5mg |
¥7863.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-10 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 10mg |
¥12973.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-25 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 25mg |
¥23225.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-50 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 50mg |
¥34838.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-100 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 100MG |
¥52257.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T20714-200 mg |
Levolansoprazole |
138530-95-7 | 98.62% | 200mg |
¥78386.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S886054-1g |
(S)-Lansoprazole, Levolansoprazole |
138530-95-7 | 99% | 1g |
¥661.50 | 2022-10-10 |
(S)-Lansoprazole Related Literature
-
Lu Wang,Yunfeng Chai,Wenquan Zhu,Yuanjiang Pan,Cuirong Sun,Su Zeng Analyst 2017 142 745
-
Jianlin Han,Vadim A. Soloshonok,Karel D. Klika,Józef Drabowicz,Alicja Wzorek Chem. Soc. Rev. 2018 47 1307
-
Jianlin Han,Vadim A. Soloshonok,Karel D. Klika,Józef Drabowicz,Alicja Wzorek Chem. Soc. Rev. 2018 47 1307
-
Mostafa Y. Nassar,Eman A. El-Moety,M. F. El-Shahat RSC Adv. 2017 7 43798
-
M. Serratice,B. Bertrand,E. F. J. Janssen,E. Hemelt,A. Zucca,F. Cocco,M. A. Cinellu,A. Casini Med. Chem. Commun. 2014 5 1418
138530-95-7 ((S)-Lansoprazole) Related Products
- 131926-99-3(Lansoprazole sulfone)
- 73590-58-6(Omeprazole)
- 103577-40-8(Lansoprazole sulfide)
- 934294-22-1(Lansoprazole-d4 (benzimidazole-4,5,6,7-d4))
- 138530-94-6((R)-Lansoprazole)
- 117976-89-3(Rabeprazole)
- 119141-88-7(6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole)
- 131926-98-2(1H-Benzimidazol-6-ol,2-[[[3-methyl-4-(2,2,2-trifluoroethoxy)-2-pyridinyl]methyl]sulfinyl]-)
- 117976-94-0(1-Propanol,3-[[2-[(1H-benzimidazol-2-ylsulfinyl)methyl]-3-methyl-4-pyridinyl]oxy]-)
- 119141-89-8((r)-Omeprazole)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk